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Muvalaplin Application Notes

Property Specification

Drug Name Muvalaplin (LY3473329) [1]

Drug Type Oral small molecule inhibitor [2] [3]

Mechanism of
Action

Disrupts non-covalent interaction between apo(a) and apoB100, preventing
lipoprotein(a) (Lp(a)) formation [3] [1] [4]

Dosage Forms Oral tablets [3]

| Recommended Dosage | • Phase 2 Effective Doses: 10 mg, 60 mg, 240 mg, once daily [3] [5] [6] • Phase

1 Doses: 1 mg to 800 mg (single and multiple ascending doses) [2] | | Administration Instructions | • Once-

daily oral administration [4] [7] • Clinical trials conducted with "fasting visits" for blood sampling [3] [8] | |

Stability & Storage | Information should be obtained from the manufacturer's proprietary formulation data. |

Experimental Protocol Overview

The following workflow summarizes the key design elements from the Phase 2 KRAKEN trial, which can

serve as a reference for designing research studies on muvalaplin.
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Efficacy and Safety Data

Clinical trials have demonstrated muvalaplin's efficacy in reducing Lp(a) levels and a favorable safety

profile.

Dose
Group

Lp(a) Reduction
(Intact Assay)

Lp(a) Reduction
(Apo(a) Assay)

Apolipoprotein B
Reduction

Treatment-Emergent
Adverse Events
(TEAEs)

Placebo - - - 14.9% [5] [4]

10 mg/d 47.6% [3] [4] 40.4% [3] [4] 8.9% [3] [4] 5.9% [5] [4]

60 mg/d 81.7% [3] [4] 70.0% [3] [4] 13.1% [3] [4] 14.3% [5] [4]

240 mg/d 85.8% [3] [4] 68.9% [3] [4] 16.1% [3] [4] 14.7% [5] [4]

Pharmacological Profile

Parameter Findings

Molecular Formula / Weight C42H54N4O6 / 710.90 g/mol [1]

CAS Registry 2565656-70-2 [1]

| Pharmacokinetics | • Half-life: Ranged from 70 to 414 hours after 14 days of dosing (Phase 1) [2] • Onset

of Action: Lp(a) reduction observed within 24 hours of first dose [2] [8] | | Safety & Tolerability | No

clinically significant adverse effects on plasminogen levels or activity; safety profile comparable to placebo

in Phase 2 trial [2] [3] [5]. |

Critical Notes for Researchers
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Fasting Status: The published literature confirms that fasting blood samples were used for

pharmacodynamic and safety assessments [3] [8]. The specific requirement to administer the drug
itself in a fasted state is not explicitly stated.

Clinical Trial Phase: Muvalaplin is an investigational drug not yet approved for clinical use. As of
November 2025, it is in Phase 3 development [9].

Assay Differences: Be aware of significant differences in reported Lp(a) reduction percentages
based on the assay used. The intact Lp(a) assay shows greater reduction, as it specifically

measures intact Lp(a) particles and is not influenced by free apo(a) [3] [10].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12873764#muvalaplin-

administration-fasting-requirements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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